N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide

• Molecular Formula: C10H11N3O2S2
• Molecular Weight: 269.3 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C10H11N3O2S2/c1-15-6-9-12-13-10(17-9)11-8(14)5-7-3-2-4-16-7/h2-4H,5-6H2,1H3,(H,11,13,14)
• InChI Key: YTUAFMXNAZEHFJ-UHFFFAOYSA-N
• SMILES: COCC1=NN=C(S1)NC(=O)CC2=CC=CS2

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a member of the thiadiazole family and has been studied for its ability to modulate various biological pathways.

Mechanism of Action

The mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various biological pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to modulate the activity of various signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, it has been shown to reduce inflammation and oxidative stress in various disease models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide in lab experiments is its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-fungal activities, making it a promising candidate for the development of new therapeutics. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide. One potential direction is the development of new therapeutics based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, more studies are needed to investigate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide involves the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 5-(methoxymethyl)-1,3,4-thiadiazole-2-amine to produce the final product.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(2-thienyl)acetamide has been studied for its potential therapeutic properties in various disease models. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-fungal activities. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.